(1S,3s)-N-((5-(methylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[5-methylsulfanyl-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H30N4OS/c1-29-22-26-25-20(27(22)8-7-16-5-3-2-4-6-16)15-24-21(28)23-12-17-9-18(13-23)11-19(10-17)14-23/h2-6,17-19H,7-15H2,1H3,(H,24,28)
• InChI Key: TZAUGZTVGQYVJD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1CCC2=CC=CC=C2)CNC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H30N4OS
• Molecular Weight: 410.6 g/mol

Description

(1S,3s)-N-((5-(methylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C23H30N4OS and its molecular weight is 410.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of New Polyamides

A study by Chern, Shiue, and Kao (1998) focused on synthesizing new polyamides containing adamantyl and diamantyl moieties. These polyamides showed medium inherent viscosities, high tensile strengths, and glass transition temperatures ranging from 219°C to 295°C. The incorporation of adamantane into polyamides resulted in materials with high thermal stability, indicating potential applications in high-performance polymers (Chern, Shiue, & Kao, 1998).

Catalytic Synthesis of N-Aryladamantane-1-carboxamides

Shishkin et al. (2020) reported the synthesis of N-aryl(benzyl)adamantane-1-carboxamides using phosphorus trichloride. This method provides a straightforward approach to synthesizing adamantane derivatives, which could be of interest for developing new materials and chemical entities with unique properties (Shishkin et al., 2020).

Broad-Spectrum Antibacterial Candidates

Al-Wahaibi et al. (2020) synthesized two novel N′-heteroarylidene-1-carbohydrazide derivatives based on adamantane. These compounds exhibited potent broad-spectrum antibacterial activity with minimal inhibitory concentration values around 0.5–2.0 μg/mL. Their findings suggest potential applications of adamantane derivatives in developing new antibacterial agents (Al-Wahaibi et al., 2020).

Design of Metal-Organic Frameworks

Senchyk et al. (2013) explored the use of functionalized adamantane tectons in designing mixed-ligand copper(II) 1,2,4-triazolyl/carboxylate metal-organic frameworks. Their work demonstrates the potential of adamantane derivatives in constructing coordination polymers with unique properties, highlighting applications in catalysis, gas storage, and separation technologies (Senchyk et al., 2013).